Cas no 1354002-05-3 ([1-((S)-2-Amino-propionyl)-piperidin-4-yl]-isopropyl-carbamic acid tert-butyl ester)

• Product Name: [1-((S)-2-Amino-propionyl)-piperidin-4-yl]-isopropyl-carbamic acid tert-butyl ester
• CAS No: 1354002-05-3
• MF: C₁₆H₃₁N₃O₃
• MW: 313.435644388199
• CID: 2160052
• Update Time: 2025-07-02

[1-((S)-2-Amino-propionyl)-piperidin-4-yl]-isopropyl-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• [1-((S)-2-amino-propionyl)-piperidin-4-yl]-isopropyl-carbamic acid tert-butyl ester
• (S)-tert-Butyl (1-(2-aminopropanoyl)piperidin-4-yl)(isopropyl)carbamate
• AM95772
• [1-((S)-2-aminopropanyl)piperidin-4-yl]isopropylcarbamic acid tert-butyl ester
• [1-((S)-2-Amino-propionyl)-piperidin-4-yl]-isopropyl-carbamic acid tert-butyl ester

• Inchi： 1S/C16H31N3O3/c1-11(2)19(15(21)22-16(4,5)6)13-7-9-18(10-8-13)14(20)12(3)17/h11-13H,7-10,17H2,1-6H3/t12-/m0/s1
• InChI Key： BNOMVUNZSHBWQT-LBPRGKRZSA-N
• SMILES： O(C(C)(C)C)C(N(C(C)C)C1CCN(C([C@H](C)N)=O)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 396
• Topological Polar Surface Area: 75.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on [1-((S)-2-Amino-propionyl)-piperidin-4-yl]-isopropyl-carbamic acid tert-butyl ester

Research Update on [1-((S)-2-Amino-propionyl)-piperidin-4-yl]-isopropyl-carbamic acid tert-butyl ester (CAS: 1354002-05-3)

The compound [1-((S)-2-Amino-propionyl)-piperidin-4-yl]-isopropyl-carbamic acid tert-butyl ester (CAS: 1354002-05-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing provides an overview of the latest findings related to this compound, including its synthesis, biological activity, and therapeutic potential.

Recent studies have focused on the synthesis and optimization of [1-((S)-2-Amino-propionyl)-piperidin-4-yl]-isopropyl-carbamic acid tert-butyl ester, with particular emphasis on its role as a key intermediate in the production of novel protease inhibitors. Researchers have developed efficient synthetic routes that yield high purity and scalability, making it a viable candidate for large-scale pharmaceutical applications. The compound's unique structural features, including the piperidin-4-yl and tert-butyl ester moieties, contribute to its stability and bioavailability.

In vitro and in vivo studies have demonstrated that [1-((S)-2-Amino-propionyl)-piperidin-4-yl]-isopropyl-carbamic acid tert-butyl ester exhibits promising inhibitory activity against specific proteases involved in inflammatory and neurodegenerative diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of this compound showed significant efficacy in reducing amyloid-beta aggregation, a hallmark of Alzheimer's disease. These findings suggest its potential as a therapeutic agent for neurodegenerative disorders.

Further investigations have explored the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. Preliminary data indicate favorable oral bioavailability and minimal off-target effects, which are critical for its development as a drug candidate. However, researchers have also identified challenges related to its metabolic stability, prompting ongoing efforts to optimize its structure for improved drug-like properties.

In addition to its therapeutic potential, [1-((S)-2-Amino-propionyl)-piperidin-4-yl]-isopropyl-carbamic acid tert-butyl ester has been utilized as a versatile building block in the synthesis of more complex molecules. Its modular structure allows for facile modification, enabling the exploration of diverse chemical space for drug discovery. Recent patents filed by leading pharmaceutical companies highlight its utility in the development of next-generation therapeutics targeting infectious diseases and cancer.

In conclusion, [1-((S)-2-Amino-propionyl)-piperidin-4-yl]-isopropyl-carbamic acid tert-butyl ester (CAS: 1354002-05-3) represents a promising compound with broad applications in medicinal chemistry. Ongoing research aims to further elucidate its mechanisms of action, optimize its pharmacological properties, and expand its therapeutic potential. The compound's versatility and efficacy make it a valuable asset in the pursuit of novel treatments for a range of diseases.